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Compound of Interest

Compound Name: L-Glutamic acid-15N,d5

Cat. No.: B12419155

Technical Guide: L-Glutamic Acid-15N,d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of L-
Glutamic acid-15N,d5, an isotopically labeled form of the non-essential amino acid, L-glutamic
acid. This stable isotope-labeled compound serves as a critical tool in metabolic research, drug
development, and clinical diagnostics, enabling precise tracing and quantification in biological
systems.

Core Physicochemical Data

The key quantitative data for L-Glutamic acid-15N,d5 are summarized in the table below. This
information is fundamental for experimental design, analytical method development, and data
interpretation.
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Parameter Value Reference
Molecular Formula CsHaDs>NOa [1]
Molecular Weight 153.15 g/mol [1]
) ) Nitrogen-15 (°N), Deuterium
Isotopic Enrichment [11[2]
(D)
One >N atom and five D
Labeling Positions atoms at the 2,3,3,4,4- [1]
positions

Chemical Structure

L-Glutamic acid-15N,d5 is a derivative of L-glutamic acid where the standard nitrogen atom
(**N) is replaced by its heavier isotope, *>N, and five hydrogen atoms are substituted with
deuterium. This labeling provides a distinct mass signature for use in mass spectrometry-based
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Caption: Chemical structure of L-Glutamic acid-15N,d5.

Applications in Research and Development
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L-Glutamic acid-15N,d5 is extensively utilized as an internal standard in quantitative mass
spectrometry for the accurate determination of L-glutamic acid concentrations in various
biological matrices. Its role as an excitatory neurotransmitter makes it a key molecule in
neuroscience research, where this labeled version aids in studying glutamate metabolism and
receptor binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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